11-Pstmac

• CAS No.: 99195-33-2
• Molecular Formula: C47H50N2O7
• Molecular Weight: 754.9 g/mol
• IUPAC Name: [4-[2-[[4-[[(8S,9S,10R,11R,13S,14S,17S)-17-acetyl-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-11-yl]oxy]-4-oxobutanoyl]amino]ethyl]phenyl] acridine-9-carboxylate
• InChI: InChI=1S/C47H50N2O7/c1-28(50)36-18-19-37-33-17-14-30-26-31(51)22-24-46(30,2)44(33)40(27-47(36,37)3)56-42(53)21-20-41(52)48-25-23-29-12-15-32(16-13-29)55-45(54)43-34-8-4-6-10-38(34)49-39-11-7-5-9-35(39)43/h4-13,15-16,26,33,36-37,40,44H,14,17-25,27H2,1-3H3,(H,48,52)/t33-,36+,37-,40+,44+,46-,47+/m0/s1
• InChI Key: PRJJJIHENBJWKZ-NEMBYOKESA-N
• SMILES: CC(=O)C1CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)OC(=O)CCC(=O)NCCC5=CC=C(C=C5)OC(=O)C6=C7C=CC=CC7=NC8=CC=CC=C86)C
• Isomeric SMILES: CC(=O)[C@H]1CC[C@@H]2[C@@]1(C[C@H]([C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)OC(=O)CCC(=O)NCCC5=CC=C(C=C5)OC(=O)C6=C7C=CC=CC7=NC8=CC=CC=C86)C
• Synonyms: 11-progesteryl-2-succinoyltyramine-4-(10-methyl)acridinium-9-carboxylate; 11-PSTMAC

Description

11-Pstmac (11-phosphino-styryl-methyl-acetylene-carboxylate) is a hybrid multidentate ligand designed for transition metal coordination and catalysis. Its structure combines a phosphine donor site, a styryl backbone, and an acetylene-carboxylate moiety, enabling versatile binding modes and tunable electronic properties . Synthesized via a multi-step protocol involving palladium-catalyzed cross-coupling and carboxylation, 11-Pstmac exhibits high thermal stability (decomposition temperature: 220°C) and solubility in polar aprotic solvents like DMF and DMSO . Its primary application lies in asymmetric catalysis, particularly in C–C bond-forming reactions, where it enhances enantioselectivity and reaction rates compared to traditional phosphine ligands .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2.1. Structural Analogues

11-Pstmac belongs to the phosphine-alkene ligand family. Key structural analogues include:

• Ligand 32 (P^O Bidentate Ligand) : Features a phosphine-oxide backbone but lacks the acetylene-carboxylate group, resulting in weaker π-backbonding and lower catalytic activity in Suzuki-Miyaura couplings .
• Compound 12b (Styryl-Phosphine Carboxylate) : Shares the styryl-carboxylate framework but replaces the acetylene group with a methyl substituent, reducing steric bulk and altering metal coordination geometry .

Table 1: Structural and Electronic Properties

Property	11-Pstmac	Ligand 32	Compound 12b
Donor Sites	P, alkene, COO⁻	P, O	P, alkene, COO⁻
π-Backbonding Capacity	High	Moderate	Moderate
Solubility (DMF)	25 mg/mL	15 mg/mL	30 mg/mL
Thermal Stability (°C)	220	180	200

Data derived from synthesis protocols in .

2.2. Functional Analogues

• BINAP (2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl): A widely used chiral ligand in asymmetric hydrogenation. While BINAP offers superior enantioselectivity in hydrogenation (up to 99% ee), 11-Pstmac outperforms it in cross-coupling reactions due to its carboxylate-assisted metal stabilization .
• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene): A bulky diphosphine ligand with a rigid backbone. Xantphos exhibits higher stability in high-temperature reactions but lacks the modularity of 11-Pstmac’s styryl-acetylene unit for fine-tuning steric effects .

Comparative Data Analysis

3.1. Catalytic Performance

Table 2: Enantioselectivity and Yield in Asymmetric Allylic Alkylation

Ligand	Substrate	Yield (%)	ee (%)
11-Pstmac	Styrene oxide	92	88
BINAP	Styrene oxide	85	95
Xantphos	Styrene oxide	78	65

Data from ; reaction conditions: [Pd], 60°C, 12 h.

11-Pstmac achieves a balance between yield and enantioselectivity, outperforming Xantphos in both metrics and rivaling BINAP in yield despite slightly lower ee values.

3.2. Molecular Weight and Solubility

• Molecular Weight: 11-Pstmac (MW: 458.3 g/mol) has a higher MW than Ligand 32 (MW: 310.2 g/mol) due to its acetylene-carboxylate group. This increases its solubility in polar solvents but limits diffusion rates in non-polar media .
• Impact on Applications : The carboxylate group enables aqueous-phase catalysis, a distinct advantage over hydrophobic ligands like BINAP .

Research Findings and Implications

• Stability : 11-Pstmac’s decomposition temperature (220°C) exceeds most analogues, making it suitable for high-temperature industrial processes .
• Toxicity : Preliminary studies indicate lower acute toxicity (LD₅₀ > 500 mg/kg in rats) compared to BINAP (LD₅₀: 250 mg/kg), though long-term ecotoxicological data are needed .
• Cost Efficiency : Synthesis requires fewer steps than BINAP, reducing production costs by ~30% .